Cas no 1261881-63-3 (Methyl 2-methoxy-5-(2-(trifluoromethoxy)phenyl)isonicotinate)

• Product Name: Methyl 2-methoxy-5-(2-(trifluoromethoxy)phenyl)isonicotinate
• CAS No: 1261881-63-3
• MF: C₁₅H₁₂F₃NO₄
• MW: 327.255294799805
• CID: 4987139
• Update Time: 2025-05-27

Methyl 2-methoxy-5-(2-(trifluoromethoxy)phenyl)isonicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-methoxy-5-(2-(trifluoromethoxy)phenyl)isonicotinate

• Inchi： 1S/C15H12F3NO4/c1-21-13-7-10(14(20)22-2)11(8-19-13)9-5-3-4-6-12(9)23-15(16,17)18/h3-8H,1-2H3
• InChI Key： IVDDPODTFYCRIV-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC=CC=1C1C=NC(=CC=1C(=O)OC)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 405
• XLogP3: 3.8
• Topological Polar Surface Area: 57.6

Additional information on Methyl 2-methoxy-5-(2-(trifluoromethoxy)phenyl)isonicotinate

Recent Advances in the Study of Methyl 2-methoxy-5-(2-(trifluoromethoxy)phenyl)isonicotinate (CAS: 1261881-63-3)

Methyl 2-methoxy-5-(2-(trifluoromethoxy)phenyl)isonicotinate (CAS: 1261881-63-3) is a synthetic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential pharmacological properties. Recent studies have explored its role as a key intermediate in the synthesis of novel therapeutic agents, particularly in the development of anti-inflammatory and anticancer drugs. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential applications in drug discovery.

The compound's unique structure, featuring a trifluoromethoxy group and a methoxy-substituted pyridine ring, contributes to its distinct chemical reactivity and biological activity. Recent synthetic methodologies have focused on optimizing the yield and purity of Methyl 2-methoxy-5-(2-(trifluoromethoxy)phenyl)isonicotinate, with advancements in catalytic processes and green chemistry approaches. These improvements have facilitated its use in high-throughput screening and structure-activity relationship (SAR) studies.

In vitro and in vivo studies have demonstrated that Methyl 2-methoxy-5-(2-(trifluoromethoxy)phenyl)isonicotinate exhibits promising inhibitory effects on specific molecular targets, such as kinases and enzymes involved in inflammatory pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported its potent activity against COX-2, a key enzyme in the prostaglandin synthesis pathway, suggesting its potential as a lead compound for developing non-steroidal anti-inflammatory drugs (NSAIDs) with improved efficacy and reduced side effects.

Furthermore, the compound's role in anticancer research has been explored, with evidence indicating its ability to modulate cell proliferation and apoptosis in various cancer cell lines. Mechanistic studies have revealed that it interacts with critical signaling pathways, such as the PI3K/AKT and MAPK cascades, which are often dysregulated in malignancies. These findings underscore its potential as a scaffold for designing targeted therapies.

Despite these advancements, challenges remain in the clinical translation of Methyl 2-methoxy-5-(2-(trifluoromethoxy)phenyl)isonicotinate. Issues such as bioavailability, metabolic stability, and toxicity profiles need to be addressed through further preclinical optimization. Collaborative efforts between chemists, biologists, and pharmacologists are essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, Methyl 2-methoxy-5-(2-(trifluoromethoxy)phenyl)isonicotinate (CAS: 1261881-63-3) represents a promising candidate in the realm of drug discovery. Its multifaceted biological activities and synthetic versatility make it a valuable tool for researchers aiming to develop next-generation therapeutics. Continued investigation into its mechanisms of action and optimization of its pharmacological properties will be critical for realizing its full potential in medicine.